Cas no 869097-87-0 (5-methyl-1,2-oxazole-3-sulfonyl chloride)

• Product Name: 5-methyl-1,2-oxazole-3-sulfonyl chloride
• CAS No: 869097-87-0
• MF: C₄H₄ClNO₃S
• MW: 181.597458839417
• CID: 6542114
• PubChem ID: 83482531
• Update Time: 2025-07-19

5-methyl-1,2-oxazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1,2-oxazole-3-sulfonyl chloride
• 3-Isoxazolesulfonyl chloride, 5-methyl-

• Inchi： 1S/C4H4ClNO3S/c1-3-2-4(6-9-3)10(5,7)8/h2H,1H3
• InChI Key： WXNXCEFYIWRIMK-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(S(Cl)(=O)=O)=N1

Experimental Properties

• Density: 1.534±0.06 g/cm3(Predicted)
• Boiling Point: 309.5±30.0 °C(Predicted)
• pka: -12.72±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 5-methyl-1,2-oxazole-3-sulfonyl chloride

5-Methyl-1,2-oxazole-3-sulfonyl Chloride (CAS No. 869097-87-0): A Comprehensive Overview

5-Methyl-1,2-oxazole-3-sulfonyl chloride (CAS No. 869097-87-0) is a versatile and important compound in the field of organic synthesis and medicinal chemistry. This compound is characterized by its unique structure, which includes a 1,2-oxazole ring substituted with a methyl group and a sulfonyl chloride functional group. The combination of these functionalities makes it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The 5-methyl-1,2-oxazole-3-sulfonyl chloride molecule has gained significant attention due to its reactivity and the ease with which it can be incorporated into complex molecular architectures. The sulfonyl chloride group is particularly reactive, allowing for the formation of sulfonamides through nucleophilic substitution reactions. This property has been exploited in the development of novel drugs and biologically active compounds.

Recent studies have highlighted the potential of 5-methyl-1,2-oxazole-3-sulfonyl chloride in the synthesis of compounds with therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The researchers synthesized a series of sulfonamide derivatives and evaluated their biological activities, finding that several compounds showed significant inhibition of inflammatory cytokines and cancer cell proliferation.

In another study, researchers from the University of California, Los Angeles (UCLA) explored the use of 5-methyl-1,2-oxazole-3-sulfonyl chloride in the development of new antibiotics. The team synthesized a library of compounds and tested their efficacy against multidrug-resistant bacteria. The results were promising, with several derivatives showing strong antibacterial activity against both Gram-positive and Gram-negative bacteria.

The versatility of 5-methyl-1,2-oxazole-3-sulfonyl chloride extends beyond pharmaceutical applications. In the field of agrochemistry, this compound has been used as an intermediate in the synthesis of herbicides and fungicides. A recent study published in the Pest Management Science journal reported that derivatives of this compound exhibited excellent herbicidal activity against various weed species, making it a potential candidate for the development of new agricultural products.

The synthetic route to 5-methyl-1,2-oxazole-3-sulfonyl chloride involves several well-established chemical transformations. Typically, the synthesis begins with the formation of a 1,2-oxazole ring through a condensation reaction between an aldehyde and an amine. The resulting oxazole is then methylated to introduce the methyl group at the 5-position. Finally, sulfonylation with chlorosulfonic acid yields the desired product. This synthetic pathway is robust and can be scaled up for industrial production.

In terms of safety and handling, it is important to note that 5-methyl-1,2-oxazole-3-sulfonyl chloride is a reactive compound that should be handled with care. It is recommended to use appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials.

The future prospects for 5-methyl-1,2-oxazole-3-sulfonyl chloride are promising. Ongoing research continues to uncover new applications for this compound in various fields, including pharmaceuticals, agrochemistry, and materials science. As more derivatives are synthesized and evaluated for their biological activities, it is likely that this compound will play an increasingly important role in the development of new products and technologies.